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Introduction

Titanium(lV) bromide (TiBr4), also known as titanium tetrabromide, is an inorganic compound
with the chemical formula TiBra. It is a diamagnetic, orange-to-brown crystalline solid at room
temperature and is the most volatile of the transition metal bromides.[1][2] As a d° transition
metal halide, TiBrs exhibits strong Lewis acidity, making it a versatile reagent and catalyst in
various chemical transformations.[2] Its high solubility in nonpolar organic solvents further
enhances its utility in organic synthesis and materials science.[2] This technical guide provides
an in-depth overview of the physical and chemical properties of Titanium(lV) bromide,
including detailed experimental protocols for its synthesis and key reactions, presented to aid
researchers and professionals in its effective application.

Physical Properties

Titanium(lV) bromide is a hygroscopic, orange-to-brown crystalline solid.[3] Key physical
properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula TiBra [4]

Molar Mass 367.48 g/mol [3]

Appearance Orange-brown crystalline solid [1]

. . 38-40 °C (100.4-104 °F;

Melting Point [31[5]

311.15-313.15 K)
- , 230-234 °C (446-453.2 °F;

Boiling Point [31[6]
503.15-507.15 K)

Density 3.25 g/lcm3 at 25 °C [1][5]

Crystal Structure Cubic [3]

Space Group Pa3 [3]

Coordination Geometry Tetrahedral [31[6]

Dipole Moment 0D [3]

Soluble in chlorocarbons,
Solubilit benzene, diethyl ether,
olubili
Y ethanol.[3][7] Reacts with

water.[7]

Chemical Properties

Titanium(lV) bromide is characterized by its strong Lewis acidity and its reactivity towards
water and other nucleophiles.

Lewis Acidity

As a d° transition metal halide, TiBra is a potent Lewis acid, readily forming adducts with a
variety of Lewis bases such as ethers, amines, and phosphines.[1] For example, it reacts with
tetrahydrofuran (THF) to form the adduct TiBra(THF)2.[2] This property is the basis for its use as
a catalyst in numerous organic reactions.

Hydrolysis
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Titanium(lV) bromide reacts vigorously and rapidly with water, hydrolyzing to produce
hydrogen bromide (HBr) and titanium oxides or oxybromides.[3][7] This reaction is highly
exothermic and releases corrosive HBr gas, necessitating careful handling in a moisture-free
environment.[3]

Redox Reactions

Titanium(lV) bromide can be reduced by strong reducing agents to form lower oxidation state
titanium compounds. For instance, reduction with hydrogen can produce titanium(lll) bromide.

[7]

Ligand Exchange Reactions

TiBra undergoes rapid redistribution reactions with other titanium tetrahalides. For example,
mixing TiBra and TiCla results in a statistical mixture of mixed halides, TiBrxCla-x.[2]

Experimental Protocols
Synthesis of Titanium(lV) Bromide

Titanium(lV) bromide can be synthesized by the direct reaction of titanium metal with bromine
gas at elevated temperatures.[1]

Materials:

 Titanium metal (sponge or powder)
e Bromine (liquid)

 Inert gas (e.g., Argon or Nitrogen)
e Tube furnace

e Quartz reaction tube

e Gas washing bottles

o Cold trap (e.g., dry ice/acetone bath)
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Procedure:

A quartz tube is placed in a tube furnace.

o A known quantity of titanium metal is placed in the center of the quartz tube.

e The system is purged with an inert gas to remove air and moisture.

 Liquid bromine is placed in a gas washing bottle and gently heated to produce bromine
vapor.

o Astream of inert gas is passed through the bromine to carry the vapor into the reaction tube.

e The tube furnace is heated to 300-400 °C to initiate the reaction between titanium and
bromine vapor.

e The volatile TiBra product sublimes and is collected in a cooler part of the apparatus or in a
cold trap.

e The product is purified by sublimation under reduced pressure.

A schematic for the synthesis of Titanium(IV) Bromide is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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